Cas no 168902-77-0 (6-fluoro-2,3-dihydro-1H-inden-1-amine)

6-fluoro-2,3-dihydro-1H-inden-1-amine structure
168902-77-0 structure
Product Name:6-fluoro-2,3-dihydro-1H-inden-1-amine
CAS No:168902-77-0
MF:C9H10FN
MW:151.180805683136
MDL:MFCD07373915
CID:855490
PubChem ID:15408127
Update Time:2025-09-27

6-fluoro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-amine,6-fluoro-2,3-dihydro-(9CI)
    • 6-fluoro-2,3-dihydro-1H-inden-1-amine
    • 1H-inden-1-amine, 6-fluoro-2,3-dihydro-
    • 6-Fluoroindan-1-amine
    • 1H-Inden-1-amine,6-fluoro-2,3-dihydro
    • 6-Fluoro-2,3-dihydro-1H-inden-1-amine HCl
    • 148960-37-6
    • FT-0652870
    • (+)-6-FLuoro-2,3-dihydro-1H-inden-1-amine
    • rac-6-fluoro-indan-1-ylamine
    • (-)-6-FLuoro-2,3-dihydro-1H-inden-1-amine
    • AB07709
    • 1H-Inden-1-amine,6-fluoro-2,3-dihydro-,(+)-(9CI)
    • 6-fluoroindan-1-ylamine
    • DTXSID701272928
    • AB38286
    • F16923
    • AB38290
    • DTXSID70572502
    • 6-fluoro-2,3-dihydro-1H-inden-1-ylamine
    • 148960-36-5
    • 1H-Inden-1-amine,6-fluoro-2,3-dihydro-,(-)-(9CI)
    • 2,3-DIHYDRO-6-FLUORO-1H-INDEN-1-AMINE
    • KZXWOWJBKSZXAL-UHFFFAOYSA-N
    • 6-Fluoro-indan-1-ylamine
    • MFCD07373915
    • EN300-145730
    • AKOS005260293
    • 168902-77-0
    • SCHEMBL1151033
    • SY347918
    • MFCD00941323
    • (R)-6-Fluoroindane-1-amine
    • MDL: MFCD07373915
    • Inchi: 1S/C9H10FN/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5,9H,2,4,11H2
    • InChI Key: KZXWOWJBKSZXAL-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(CC2)N

Computed Properties

  • Exact Mass: 151.0798
  • Monoisotopic Mass: 151.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

6-fluoro-2,3-dihydro-1H-inden-1-amine Pricemore >>

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